Cas no 2034395-85-0 (3-[4-chloro-3-(trifluoromethyl)phenyl]-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}propanamide)

• Product name: 3-[4-chloro-3-(trifluoromethyl)phenyl]-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}propanamide
• CAS No: 2034395-85-0
• MF: C₂₀H₁₆ClF₃N₂OS
• MW: 424.867053031921
• CID: 5377275

3-[4-chloro-3-(trifluoromethyl)phenyl]-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-N-[[2-(3-thienyl)-4-pyridinyl]methyl]-3-(trifluoromethyl)benzenepropanamide
• 3-[4-chloro-3-(trifluoromethyl)phenyl]-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}propanamide

• Inchi： 1S/C20H16ClF3N2OS/c21-17-3-1-13(9-16(17)20(22,23)24)2-4-19(27)26-11-14-5-7-25-18(10-14)15-6-8-28-12-15/h1,3,5-10,12H,2,4,11H2,(H,26,27)
• InChI Key： CXKZTNPVWWZWHP-UHFFFAOYSA-N
• SMILES： C1(CCC(NCC2C=CN=C(C3C=CSC=3)C=2)=O)=CC=C(Cl)C(C(F)(F)F)=C1

Experimental Properties

• Density: 1.347±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 564.9±50.0 °C(Predicted)
• pka: 14.49±0.46(Predicted)

Additional information on 3-[4-chloro-3-(trifluoromethyl)phenyl]-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}propanamide

Introduction to 3-[4-chloro-3-(trifluoromethyl)phenyl]-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}propanamide (CAS No. 2034395-85-0)

3-[4-chloro-3-(trifluoromethyl)phenyl]-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}propanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2034395-85-0, represents a convergence of multiple pharmacophoric elements that make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of this compound is characterized by a benzene ring substituted with a chloro group at the 4-position and a trifluoromethyl group at the 3-position. These substituents not only contribute to the overall electronic properties of the molecule but also enhance its potential interactions with biological targets. The presence of these groups is particularly noteworthy, as they are frequently employed in medicinal chemistry to modulate bioactivity and improve pharmacokinetic profiles.

Additionally, the compound features a pyridine moiety linked to a thiophene ring through a methyl group. This arrangement creates a multi-ringed system that can engage with various biological receptors and enzymes. The pyridine ring is known for its ability to interact with hydrogen bond donors and acceptors, which is crucial for achieving high binding affinity. Meanwhile, the thiophene ring introduces additional electronic complexity, potentially influencing the compound's solubility and metabolic stability.

In recent years, there has been growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs). The structural framework of 3-[4-chloro-3-(trifluoromethyl)phenyl]-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}propanamide makes it an attractive candidate for this purpose. The combination of aromatic rings and heterocycles provides multiple sites for interaction with target proteins, which could lead to the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in oncology research. The trifluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, making it a common feature in anticancer drugs. Furthermore, the chloro-substituted benzene ring can serve as a scaffold for further derivatization, allowing researchers to fine-tune the compound's properties for specific biological targets.

Recent studies have demonstrated that similar molecular architectures can exhibit potent activity against various cancer-related pathways. For instance, compounds containing pyridine-thiophene hybrids have shown promise in inhibiting kinases and other enzymes involved in tumor growth and progression. The presence of these motifs in 3-[4-chloro-3-(trifluoromethyl)phenyl]-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}propanamide suggests that it may possess similar bioactivities.

The synthesis of this compound presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions are particularly useful for forming the carbon-carbon bonds that define the compound's framework. Additionally, protecting group strategies can be employed to ensure regioselective functionalization at multiple sites.

In terms of pharmacokinetic properties, 3-[4-chloro-3-(trifluoromethyl)phenyl]-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}propanamide has the potential to exhibit favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. The trifluoromethyl group can improve lipophilicity, which is often beneficial for oral bioavailability. Meanwhile, the presence of polar functional groups such as amides can enhance water solubility, making it more suitable for intravenous administration if needed.

Evaluation of this compound's safety profile is also crucial before it can be considered for clinical use. Preclinical studies typically involve assessing toxicity, genotoxicity, and other adverse effects. These studies help determine whether the compound is suitable for further development or if modifications are needed to improve its safety profile.

The potential applications of 3-[4-chloro-3-(trifluoromethyl)phenyl]-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}propanamide extend beyond oncology. Researchers are exploring its potential as an inhibitor of inflammatory pathways and other disease mechanisms. The ability to modulate PPIs makes it a versatile tool for investigating various biological processes.

In conclusion, 3-[4-chloro-3-(trifluoromethyl)phenyl]-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}propanamide (CAS No. 2034395-85-0) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of substituents and functional groups makes it an attractive candidate for further investigation in drug discovery programs aimed at treating various diseases.